Cas no 898421-63-1 (N-(3-methoxyphenyl)-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 898421-63-1
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5482476
• PubChem ID: 16822722
• Update Time: 2025-05-23

N-(3-methoxyphenyl)-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• AB00679938-01
• AKOS024662223
• N-(3-methoxyphenyl)-2-[(5-methyl-2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide
• F2585-0284
• 898421-63-1
• N-(3-methoxyphenyl)-2-((5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)thio)acetamide
• N-(3-methoxyphenyl)-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

• Inchi： 1S/C14H15N3O3S/c1-9-7-15-14(19)17-13(9)21-8-12(18)16-10-4-3-5-11(6-10)20-2/h3-7H,8H2,1-2H3,(H,16,18)(H,15,17,19)
• InChI Key： QWSJLLCHKVMTLP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)OC)=O)C1=C(C=NC(N1)=O)C

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on N-(3-methoxyphenyl)-2-(5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

N-(3-Methoxyphenyl)-2-(5-Methyl-2-Oxo-1,2-Dihydropyrimidin-4-Yl)Sulfanylacetamide: A Comprehensive Overview

N-(3-Methoxyphenyl)-2-(5-Methyl-2-Oxo-1,2-Dihydropyrimidin-4-Yl)Sulfanylacetamide is a complex organic compound with the CAS number 898421-63-1. This compound belongs to the class of sulfonamides and has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The structure of this compound is characterized by a sulfonamide group attached to a 3-methoxyphenyl moiety and a 5-methyl-2-oxo-1,2-dihydropyrimidine ring system. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides in drug design, particularly due to their ability to act as bioisosteres for amides and ureas. The presence of the sulfonamide group in this compound enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the 5-methyl substituent on the dihydropyrimidine ring introduces steric effects that can influence the compound's interaction with biological targets.

The synthesis of N-(3-Methoxyphenyl)-2-(5-Methyl-2-Oxo-1,2-Dihydropyrimidin-4-Yl)Sulfanylacetamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled the formation of the dihydropyrimidine ring with high efficiency, reducing production costs and environmental impact.

In terms of chemical properties, this compound exhibits moderate solubility in polar solvents such as water and methanol. Its melting point is approximately 180°C, which is within the range typical for organic compounds of similar complexity. The 3-methoxyphenyl group contributes to the compound's hydrophobicity, while the sulfonamide group imparts some degree of polarity. These properties make it suitable for use in both hydrophilic and hydrophobic environments.

From a biological standpoint, N-(3-Methoxyphenyl)-2-(5-Methyl-2-Oxo-1,2-Dihydropyrimidin-4-Yl)Sulfanylacetamide has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity to human cells. This suggests that it could be developed into a therapeutic agent for conditions such as inflammation or metabolic disorders.

Moreover, the compound's dihydropyrimidine ring system has been linked to anti-inflammatory and antioxidant properties. Recent research has explored its ability to scavenge free radicals, which are implicated in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. These findings underscore its potential as a natural product-inspired drug candidate.

In conclusion, N-(3-Methoxyphenyl)-2-(5-Methyl-2-Oxo-1,2-Dihydropyrimidin-4-Yl)Sulfanylacetamide is a versatile compound with intriguing chemical and biological properties. Its structure lends itself to diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing scientific understanding and practical applications in the coming years.